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Compound of Interest

Compound Name: Mercurous perchlorate

Cat. No.: B078601 Get Quote

Technical Guide: Mercurous Perchlorate
For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the chemical properties of mercurous
perchlorate, including its molecular formula and weight. It also outlines a standard laboratory

protocol for its synthesis and illustrates its behavior in aqueous solutions.

Quantitative Data Summary
The fundamental chemical properties of mercurous perchlorate are summarized in the table

below for quick reference.

Property Value Source

Molecular Formula HgClO₄ [1][2][3]

Molecular Weight 300.04 g/mol [1][3]

Synonyms Mercury(I) perchlorate [1][2][3]

Component Atomic Weights:
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Element Symbol
Atomic Weight (
g/mol )

Source

Mercury Hg 200.59 [4][5][6]

Chlorine Cl 35.45

Oxygen O 15.999

Experimental Protocol: Synthesis of Mercurous
Perchlorate
This section details the laboratory procedure for the synthesis of mercurous perchlorate from

mercuric perchlorate and elemental mercury. This reaction is a common method for preparing

the mercury(I) salt.

Objective: To synthesize mercurous perchlorate by the reduction of mercuric perchlorate with

elemental mercury.

Reaction: Hg(ClO₄)₂ + Hg → Hg₂(ClO₄)₂

Materials:

Mercuric perchlorate (Hg(ClO₄)₂)

Elemental mercury (Hg)

Deionized water

Perchloric acid (HClO₄)

Glass reaction vessel

Stirring apparatus

Filtration apparatus

Drying apparatus (e.g., desiccator)
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Procedure:

Preparation of Mercuric Perchlorate Solution: Dissolve a known quantity of mercuric

perchlorate in a minimal amount of deionized water. A small amount of perchloric acid should

be added to the solution to prevent the hydrolysis of the mercury salts.

Reaction with Elemental Mercury: To the stirred solution of mercuric perchlorate, carefully

add an equimolar amount of elemental mercury.

Reaction Conditions: Allow the reaction mixture to stir at room temperature. The reaction

progress can be monitored by observing the disappearance of the elemental mercury.

Crystallization: Once the reaction is complete, the resulting solution contains mercurous
perchlorate. The product can be crystallized by carefully evaporating the solvent under

reduced pressure.

Isolation and Drying: The crystalline product should be isolated by filtration. The crystals are

then washed with a small amount of ice-cold deionized water and subsequently dried in a

desiccator over a suitable drying agent.

Safety Precautions:

All mercury compounds are highly toxic. Handle with extreme care in a well-ventilated fume

hood.

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat.

Perchlorates are strong oxidizing agents and can be explosive, especially when heated with

organic materials. Avoid contact with combustible materials.

Dispose of all mercury-containing waste according to institutional and environmental

regulations.

Logical Relationship Diagram
The following diagram illustrates the dissociation of mercurous perchlorate in an aqueous

solution. This is a fundamental equilibrium for this ionic compound.
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Mercurous Perchlorate (solid) Hg₂(ClO₄)₂ H₂O

Dimercury Cation (aqueous) Hg₂²⁺
Dissociation

Perchlorate Anion (aqueous) 2ClO₄⁻

Dissociation

Click to download full resolution via product page

Caption: Dissociation of mercurous perchlorate in water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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